5-amino-4-hydroxy-3-[[2-methoxy-5-methyl-4-[[8-[(phenylsulphonyl)oxy]-3,6-disulpho-1-naphthyl]azo]ph
5-amino-4-hydroxy-3-[[2-methoxy-5-methyl-4-[[8-[(phenylsulphonyl)oxy]-3,6-disulpho-1-naphthyl]azo]ph
Brand Name:
Vulcanchem
CAS No.:
117-45-3
VCID:
VC0086882
InChI:
InChI=1S/C34H27N5O17S5/c1-17-8-26(37-39-33-30(60(50,51)52)12-19-11-21(57(41,42)43)13-24(35)31(19)34(33)40)28(55-2)16-25(17)36-38-27-14-22(58(44,45)46)9-18-10-23(59(47,48)49)15-29(32(18)27)56-61(53,54)20-6-4-3-5-7-20/h3-16,40H,35H2,1-2H3,(H,41,42,43)(H,44,45,46)(H,47,48,49)(H,50,51,52)
SMILES:
CC1=CC(=C(C=C1N=NC2=C3C(=CC(=C2)S(=O)(=O)O)C=C(C=C3OS(=O)(=O)C4=CC=CC=C4)S(=O)(=O)O)OC)N=NC5=C(C6=C(C=C(C=C6C=C5S(=O)(=O)O)S(=O)(=O)O)N)O
Molecular Formula:
C34H27N5O17S5
Molecular Weight:
937.9 g/mol
5-amino-4-hydroxy-3-[[2-methoxy-5-methyl-4-[[8-[(phenylsulphonyl)oxy]-3,6-disulpho-1-naphthyl]azo]ph
CAS No.: 117-45-3
Main Products
VCID: VC0086882
Molecular Formula: C34H27N5O17S5
Molecular Weight: 937.9 g/mol
![5-amino-4-hydroxy-3-[[2-methoxy-5-methyl-4-[[8-[(phenylsulphonyl)oxy]-3,6-disulpho-1-naphthyl]azo]ph - 117-45-3](/images/no_structure.jpg)
| CAS No. | 117-45-3 |
|---|---|
| Product Name | 5-amino-4-hydroxy-3-[[2-methoxy-5-methyl-4-[[8-[(phenylsulphonyl)oxy]-3,6-disulpho-1-naphthyl]azo]ph |
| Molecular Formula | C34H27N5O17S5 |
| Molecular Weight | 937.9 g/mol |
| IUPAC Name | 5-amino-3-[[4-[[8-(benzenesulfonyloxy)-3,6-disulfonaphthalen-1-yl]diazenyl]-2-methoxy-5-methylphenyl]diazenyl]-4-hydroxynaphthalene-2,7-disulfonic acid |
| Standard InChI | InChI=1S/C34H27N5O17S5/c1-17-8-26(37-39-33-30(60(50,51)52)12-19-11-21(57(41,42)43)13-24(35)31(19)34(33)40)28(55-2)16-25(17)36-38-27-14-22(58(44,45)46)9-18-10-23(59(47,48)49)15-29(32(18)27)56-61(53,54)20-6-4-3-5-7-20/h3-16,40H,35H2,1-2H3,(H,41,42,43)(H,44,45,46)(H,47,48,49)(H,50,51,52) |
| Standard InChIKey | HXLUGFVIHRDIOZ-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1N=NC2=C3C(=CC(=C2)S(=O)(=O)O)C=C(C=C3OS(=O)(=O)C4=CC=CC=C4)S(=O)(=O)O)OC)N=NC5=C(C6=C(C=C(C=C6C=C5S(=O)(=O)O)S(=O)(=O)O)N)O |
| Canonical SMILES | CC1=CC(=C(C=C1N=NC2=C3C(=CC(=C2)S(=O)(=O)O)C=C(C=C3OS(=O)(=O)C4=CC=CC=C4)S(=O)(=O)O)OC)N=NC5=C(C6=C(C=C(C=C6C=C5S(=O)(=O)O)S(=O)(=O)O)N)O |
| PubChem Compound | 67021 |
| Last Modified | Nov 11 2021 |
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